![molecular formula C7H6ClN5O2 B2523522 2-((2-Chloro-9H-purin-6-yl)amino)acetic acid CAS No. 1225161-95-4](/img/structure/B2523522.png)
2-((2-Chloro-9H-purin-6-yl)amino)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((2-Chloro-9H-purin-6-yl)amino)acetic acid is a useful research compound. Its molecular formula is C7H6ClN5O2 and its molecular weight is 227.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biochemical and Environmental Significance of Related Compounds
Herbicide Research and Environmental Impact
Herbicides based on chlorinated compounds, such as 2,4-D (2,4-dichlorophenoxyacetic acid), have been widely studied for their use in agriculture and the implications on ecosystems. These studies reveal the importance of understanding the biochemical pathways affected by such compounds and their environmental fate. The research underscores the balance between agricultural benefits and potential environmental risks, highlighting the need for sustainable practices and the remediation of affected environments (Zuanazzi et al., 2020).
Biotechnological Applications
Lactic acid production from biomass represents a significant area of biotechnological research, showcasing the shift towards green chemistry and the utilization of renewable resources. Lactic acid serves as a precursor for various chemicals, emphasizing the role of biotechnology in creating sustainable pathways for producing valuable compounds from biological feedstocks. This research area exemplifies the application of biochemical processes in industrial biotechnology and green chemistry (Gao, Ma, & Xu, 2011).
Chemical Structure and Biological Activity
The study of nucleic acid bases, including purine and pyrimidine derivatives, illustrates the critical role of chemical structure in biological activity and drug design. Understanding the tautomerism and molecular interactions of these bases has implications for the development of novel therapeutics and the study of genetic materials. Research in this area contributes to the foundational knowledge in medicinal chemistry and bioinformatics (Person et al., 1989).
Safety and Hazards
Properties
IUPAC Name |
2-[(2-chloro-7H-purin-6-yl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN5O2/c8-7-12-5(9-1-3(14)15)4-6(13-7)11-2-10-4/h2H,1H2,(H,14,15)(H2,9,10,11,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEYSAMMIAWLSTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(N1)C(=NC(=N2)Cl)NCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.